Cas no 1821379-59-2 ((R)-Pirlindole Hydrobromide)

• Product Name: (R)-Pirlindole Hydrobromide
• CAS No: 1821379-59-2
• MF: C₁₅H₁₉BrN₂
• MW: 307.228762865067
• CID: 5044311
• Update Time: 2025-07-23

(R)-Pirlindole Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazino[3,2,1-jk]carbazole, 2,3,3a,4,5,6-hexahydro-8-methyl-, hydrobromide (1:1), (3aR)-
• (R)-Pirlindole Hydrobromide

• Inchi： 1S/C15H18N2.BrH/c1-10-5-6-14-12(9-10)11-3-2-4-13-15(11)17(14)8-7-16-13;/h5-6,9,13,16H,2-4,7-8H2,1H3;1H/t13-;/m1./s1
• InChI Key： RSMSQMLSZXGGGF-BTQNPOSSSA-N
• SMILES： CC1=CC=C2N3CCN[C@]4([H])CCCC(=C34)C2=C1.Br

Additional information on (R)-Pirlindole Hydrobromide

Introduction to (R)-Pirlindole Hydrobromide (CAS No. 1821379-59-2)

(R)-Pirlindole Hydrobromide, a compound with the chemical formula C19H22BrN3O·HBr, is a significant derivative in the field of pharmaceutical chemistry. This compound is characterized by its hydrobromide salt form, which enhances its solubility and bioavailability, making it a valuable candidate for various therapeutic applications. The CAS number 1821379-59-2 uniquely identifies this molecule in scientific literature and databases, facilitating accurate referencing and research.

The synthesis of (R)-Pirlindole Hydrobromide involves a series of well-defined chemical reactions that are critical for ensuring high purity and yield. The process typically begins with the stereoselective synthesis of the pirlindole core, followed by bromination and subsequent hydrobromide salt formation. Advanced synthetic methodologies, including chiral resolution techniques, are employed to isolate the (R)-enantiomer, which is particularly important given the stereospecific nature of many biological targets.

In recent years, (R)-Pirlindole Hydrobromide has garnered attention for its potential in treating neurological disorders. Research has demonstrated its efficacy in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. These pathways are implicated in conditions such as depression, anxiety, and Parkinson's disease. The hydrobromide salt form of (R)-Pirlindole enhances its pharmacokinetic properties, allowing for more consistent absorption and longer half-life in vivo.

One of the most compelling aspects of (R)-Pirlindole Hydrobromide is its mechanism of action. Unlike traditional antipsychotics that primarily target dopamine D2 receptors, (R)-Pirlindole exhibits a more balanced receptor profile. This selective interaction minimizes side effects such as extrapyramidal symptoms and tardive dyskinesia, which are common with first-generation antipsychotics. Additionally, its ability to modulate serotonin receptors may contribute to its anxiolytic and antidepressant effects.

Current clinical trials are exploring the use of (R)-Pirlindole Hydrobromide in combination therapies for complex neurological conditions. Preliminary results suggest that when paired with other agents that target different neurotransmitter systems, it can produce synergistic effects that improve patient outcomes. This approach aligns with the growing trend in personalized medicine, where tailored combinations of drugs are designed to address the multifaceted nature of neurological disorders.

The development of (R)-Pirlindole Hydrobromide also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been instrumental in predicting binding affinities and optimizing lead compounds. By leveraging these tools, researchers can accelerate the discovery process and reduce reliance on empirical screening methods alone.

From a regulatory perspective, (R)-Pirlindole Hydrobromide must meet stringent guidelines to ensure safety and efficacy before entering clinical use. Good Manufacturing Practices (GMP) are rigorously followed during production to maintain quality control. Additionally, comprehensive toxicological studies are conducted to assess potential risks associated with long-term use.

The future prospects for (R)-Pirlindole Hydrobromide are promising, with ongoing research focusing on expanding its therapeutic applications. Investigational studies are exploring its potential role in managing chronic pain syndromes and cognitive disorders. Furthermore, efforts are underway to develop novel formulations that enhance drug delivery systems, such as sustained-release matrices or targeted nanoparticles.

Collaboration between academic institutions and pharmaceutical companies is essential for advancing the development of (R)-Pirlindole Hydrobromide. Such partnerships foster innovation by combining expertise in synthetic chemistry, pharmacology, and clinical research. This collaborative approach ensures that promising compounds like (R)-Pirlindole Hydrobromide can progress efficiently through the drug development pipeline.